Cas no 80109-86-0 (4,6-Pyrimidinedicarboxaldehyde, 2-phenyl-)

• Product Name: 4,6-Pyrimidinedicarboxaldehyde, 2-phenyl-
• CAS No: 80109-86-0
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 583638
• PubChem ID: 12735799
• Update Time: 2025-04-19

4,6-Pyrimidinedicarboxaldehyde, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinedicarboxaldehyde, 2-phenyl-
• 2-phenylpyrimidine-4,6-dicarbaldehyde
• SCHEMBL302424
• 80109-86-0
• DTXSID40508494

• Inchi： 1S/C12H8N2O2/c15-7-10-6-11(8-16)14-12(13-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： KIBPCGYMWCKMNL-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C=O)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 212.058577502g/mol
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.9Ų